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Compound of Interest

Compound Name: 10-Formyilfolic acid-d4

Cat. No.: B563110

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of 10-Formylfolic acid-d4.

This guide provides a detailed overview of the necessary personal protective equipment (PPE),
handling procedures, and disposal protocols for 10-Formylfolic acid-d4. Adherence to these
guidelines is crucial for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling 10-Formylfolic acid-d4, which may cause allergic skin reactions or respiratory
difficulties upon inhalation, a comprehensive PPE strategy is mandatory.[1] The following table
summarizes the required equipment.
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PPE Category Item Specifications

) ) Must comply with OSHA 29
] Safety Glasses with Side
Eye and Face Protection CFR 1910.133 or European

Shields or Goggles
Standard EN166.[2]
Nitrile or other appropriate
Skin Protection Chemical-resistant Gloves material. Inspect for tears or

holes before use.

Long-sleeved to prevent skin
Laboratory Coat
exposure.

Recommended, especially
when handling the powder

Respiratory Protection Air-purifying Respirator ] ] ]
form to avoid dust inhalation.

[1]3]

Operational Plan: Step-by-Step Handling Protocol

Proper handling of 10-Formylfolic acid-d4 is critical to prevent contamination and ensure user
safety. The following workflow outlines the key steps from receiving to storage.
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Workflow for Handling 10-Formylfolic Acid-d4

Receiving and Inspection

Receive Shipment

;

Inspect Packaging for Damage

f intact

Preparation and Handling

Don Appropriate PPE

;

Work in a Well-Ventilated Area

;

Carefully Weigh and Prepare Solutions

Stofage

Store in a Tightly Sealed Container

;

Keep in a Cool, Dry, and Well-Ventilated Place

;

Protect from Light

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 10-Formylfolic acid-d4.
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Experimental Protocol for Safe Handling:
e Receiving and Inspection:
o Upon receipt, visually inspect the outer packaging for any signs of damage or leakage.

o If the packaging is compromised, do not open it. Follow your institution's protocol for
damaged chemical shipments.

e Preparation and Handling:

o Before handling, ensure you are in a well-ventilated laboratory space, preferably within a
chemical fume hood.[3]

o Put on all required PPE as detailed in the table above. This includes safety glasses, a lab
coat, and chemical-resistant gloves.[3] For handling the solid form, a respirator is
recommended to avoid inhaling dust.[1][3]

o When weighing the compound, use a spatula and handle it gently to minimize dust
generation.[2]

o If preparing solutions, add the solid to the solvent slowly to avoid splashing.
e Storage:
o After use, ensure the container is tightly sealed to prevent exposure to air and moisture.[2]

o Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong bases and oxidizing agents.[2]

o The compound is light-sensitive and should be protected from direct sunlight.[2] Long-term
storage in a refrigerator (2-8°C) is recommended.[4]

Disposal Plan

Proper disposal of 10-Formylfolic acid-d4 and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused 10-Formylfolic acid-d4 accordance with local, state, and federal

regulations. Do not dispose of down the drain.

_ _ _ Place in a sealed, labeled bag and dispose of as
Contaminated Materials (e.g., gloves, wipes) )
chemical waste.

Triple rinse with a suitable solvent. The rinsate
] should be collected and treated as hazardous
Empty Containers ] ) ]
waste. Dispose of the rinsed container

according to institutional guidelines.

Disposal Protocol:

o Segregation: Keep 10-Formylfolic acid-d4 waste separate from other chemical waste
streams unless otherwise instructed by your institution's environmental health and safety
(EHS) department.

o Labeling: Clearly label all waste containers with the chemical name and associated hazards.

o Collection: Arrange for waste collection through your institution's EHS-approved hazardous
waste disposal service.[3]

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure the safe and effective use of 10-Formylfolic acid-d4 in their work. Always consult your
institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the
most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 10-Formylfolic Acid-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563110#personal-protective-equipment-for-handling-
10-formylfolic-acid-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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